Cas no 2137144-19-3 (tert-butyl N-(1R)-1-(3-chloro-4,5-dimethoxyphenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(3-chloro-4,5-dimethoxyphenyl)-3-oxopropylcarbamate
• CAS No: 2137144-19-3
• MF: C₁₆H₂₂ClNO₅
• MW: 343.802584171295
• CID: 5779574
• PubChem ID: 165494047
• Update Time: 2025-05-23

tert-butyl N-(1R)-1-(3-chloro-4,5-dimethoxyphenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2137144-19-3
• tert-butyl N-[(1R)-1-(3-chloro-4,5-dimethoxyphenyl)-3-oxopropyl]carbamate
• EN300-1163605
• tert-butyl N-(1R)-1-(3-chloro-4,5-dimethoxyphenyl)-3-oxopropylcarbamate

• Inchi： 1S/C16H22ClNO5/c1-16(2,3)23-15(20)18-12(6-7-19)10-8-11(17)14(22-5)13(9-10)21-4/h7-9,12H,6H2,1-5H3,(H,18,20)/t12-/m1/s1
• InChI Key： FKPKPXJJRQPJCV-GFCCVEGCSA-N
• SMILES： ClC1C(=C(C=C(C=1)[C@@H](CC=O)NC(=O)OC(C)(C)C)OC)OC

Computed Properties

• Exact Mass: 343.1186505g/mol
• Monoisotopic Mass: 343.1186505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.9Ų

Additional information on tert-butyl N-(1R)-1-(3-chloro-4,5-dimethoxyphenyl)-3-oxopropylcarbamate

Comprehensive Overview of tert-butyl N-(1R)-1-(3-chloro-4,5-dimethoxyphenyl)-3-oxopropylcarbamate (CAS No. 2137144-19-3)

The compound tert-butyl N-(1R)-1-(3-chloro-4,5-dimethoxyphenyl)-3-oxopropylcarbamate (CAS No. 2137144-19-3) is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its structural complexity, featuring a tert-butyl carbamate group and a 3-chloro-4,5-dimethoxyphenyl moiety, makes it a valuable building block for drug discovery. Researchers frequently explore its applications in asymmetric synthesis, particularly in the development of bioactive molecules targeting neurological and metabolic disorders.

In recent years, the demand for chiral intermediates like tert-butyl N-(1R)-1-(3-chloro-4,5-dimethoxyphenyl)-3-oxopropylcarbamate has surged due to the growing emphasis on enantioselective drug design. Pharmaceutical companies prioritize such compounds to enhance drug efficacy while minimizing side effects. The 3-oxopropylcarbamate segment in this molecule is particularly noteworthy, as it often serves as a precursor for protease inhibitors and kinase modulators—key therapeutic agents in oncology and immunology.

From a synthetic chemistry perspective, the CAS No. 2137144-19-3 compound exemplifies the strategic use of protecting groups. The tert-butyloxycarbonyl (Boc) group safeguards the amine functionality during multi-step reactions, a technique frequently discussed in organic chemistry forums. This aligns with trending searches such as "Boc protection in drug synthesis" and "chiral auxiliaries for asymmetric induction", reflecting the compound's relevance in contemporary research.

The 3-chloro-4,5-dimethoxyphenyl unit in this molecule also attracts significant attention due to its structural similarity to natural lignans and flavonoids. These motifs are actively investigated for their antioxidant and anti-inflammatory properties, connecting this synthetic intermediate to popular health topics like "plant-derived therapeutics" and "natural product-inspired drug design". Such interdisciplinary connections enhance the compound's visibility in both academic and industrial search queries.

Analytical characterization of tert-butyl N-(1R)-1-(3-chloro-4,5-dimethoxyphenyl)-3-oxopropylcarbamate typically involves advanced techniques like chiral HPLC and NMR spectroscopy—methods frequently searched by quality control specialists. The compound's optical purity is critical for its applications, making it a subject of interest for queries such as "enantiomeric excess measurement" and "chiral separation methods". These technical aspects position the compound as a benchmark in analytical method development.

Environmental considerations in chemical synthesis have also brought attention to this molecule. Its chloro and methoxy substituents prompt discussions about green chemistry alternatives and atom economy—topics dominating sustainable chemistry forums. Researchers are exploring catalytic methods to synthesize such intermediates with reduced waste generation, addressing search trends like "eco-friendly chiral synthesis" and "catalytic asymmetric reactions".

In the context of intellectual property, CAS No. 2137144-19-3 appears in several patents related to kinase inhibitors and GPCR modulators. This legal dimension makes it relevant for searches about "pharmaceutical patent landscapes" and "structure-activity relationship studies". The compound's versatility in medicinal chemistry campaigns ensures its continued prominence in drug development pipelines worldwide.

From a commercial standpoint, suppliers often highlight the compound's high purity grade and storage stability—attributes frequently queried by procurement specialists. The tert-butyl carbamate protection offers advantages in long-term storage compared to free amines, making it a preferred choice for inventory management. These practical aspects generate search traffic around terms like "stable chiral intermediates" and "pharma-grade building blocks".

Looking forward, tert-butyl N-(1R)-1-(3-chloro-4,5-dimethoxyphenyl)-3-oxopropylcarbamate will likely maintain its importance as the pharmaceutical industry advances toward more sophisticated targeted therapies. Its structural features align perfectly with current drug design paradigms emphasizing molecular precision and stereochemical control—principles driving the next generation of therapeutic agents.